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‘ Compound of Interest

Compound Name: 3-Methylbenzophenone

Cat. No.: B1359932

An In-depth Technical Guide on the Safety of 3-Methylbenzophenone

Introduction

3-Methylbenzophenone (CAS No. 643-65-2), also known as phenyl 3-tolyl ketone or 3-benzoyltoluene, is an aromatic ketone.[1][2] Its chemical stru
utilized in laboratory settings for chemical synthesis and is considered a pharmaceutical intermediate, for example, in the production of Ketoprofen.[1’
Methylbenzophenone, intended for researchers, scientists, and professionals in drug development.

Hazard Identification and Classification

According to the information available, 3-Methylbenzophenone is not classified as a hazardous chemical under the 2012 OSHA Hazard Communice
One source classifies it under GHS with the following hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes ¢
the precaution that its toxicological properties have not been fully investigated.[1][5]

Table 1: GHS Hazard Information

Category Code

Signal Word Warning

Hazard Statements H302

H315 Causes skin irritation.[4][6]

H319 Causes serious eye irritation.[4][6]

H335 May cause respiratory irritation.[4][6]

Precautionary Statements P261

P280 Wear protective gloves/protective clothing/eye protection/face protection.[4][6]
P305+P351+P338 IF IN EYES: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[4][6]

Physical and Chemical Properties

3-Methylbenzophenone is typically a light green or slightly yellow to greenish liquid at room temperature.[1][3]

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula C14H120

Molecular Weight 196.25 g/mol

Physical State Liquid

Appearance Light green / Clear slightly yellow to greenish
Boiling Point 183 - 185 °C (361.4 - 365 °F) @ 16 mmHg
Flash Point > 112 °C (> 233.6 °F)

Melting Point No data available

Solubility Insoluble in water, soluble in organic solvents.
Specific Gravity No information available

Vapor Pressure No information available

Autoignition Temperature No information available

Handling, Storage, and Personal Protection

Handling: Users should avoid contact with skin and eyes and refrain from breathing mists, vapors, or spray.[1] It is recommended to handle the substi
necessary.[9]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][9] Store away from incompatible materials such as strong oxidizing
Personal Protective Equipment (PPE):

« Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles, such as those described by OSHA's eye and face protec
« Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1][5][9]

» Respiratory Protection: Under normal use conditions where adequate ventilation is present, no protective equipment is typically needed.[1][5] If vaf
First Aid and Emergency Measures

In case of exposure, the following first aid measures should be taken. A logical workflow for responding to an exposure incident is detailed in the diag

Table 3: First Aid Measures

Exposure Route First Aid Procedure

Eye Contact Rinse immediately with plenty of wate

) Wash off immediately with soap and
Skin Contact

(1]
Inhalation Remove to fresh air. If not breathing, (
Ingestion Clean mouth with water. Do NOT indu

digraph "Emergency Response for 3 Methylbenzophenone Exposure" {

graph [fontname="Arial", label="Emergency Response Workflow for 3-Methylbenzophenone Exposure", labelloc=t, f
node [fontname="Arial", style="filled", shape=rect, fontcolor="#202124"];

edge [fontname="Arial", color="#5F6368"1;
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// Nodes
exposure [label="Exposure Incident", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

inhalation [label="Inhalation", fillcolor="#FBBC05"];
skin [label="Skin Contact", fillcolor="#FBBC05"];

eye [label="Eye Contact", fillcolor="#FBBC05"];
ingestion [label="Ingestion", fillcolor="#FBBC05"];

inhalation action [label="Move to fresh air.\nIf breathing is difficult, give oxygen.\nGet medical attention.
skin _action [label="Remove contaminated clothing.\nWash with soap and plenty of water.\nGet medical attention
eye action [label="Rinse with water for at least 15 minutes.\nRemove contact lenses if possible.\nGet medical
ingestion action [label="Clean mouth with water.\nDo not induce vomiting.\nGet medical attention.", shape=rec

end node [label="Treat Symptomatically\n(Notes to Physician)", shape=ellipse, fillcolor="#34A853", fontcolor=

// Edges

exposure -> inhalation [label="Route"];
exposure -> skin [label="Route"];
exposure -> eye [label="Route"];
exposure -> ingestion [label="Route"];

inhalation -> inhalation action;
skin -> skin action;

eye -> eye action;

ingestion -> ingestion action;

inhalation_action -> end_node;
skin _action -> end node;
eye action -> end node;
ingestion action -> end node;

}

Caption: Emergency Response Workflow for 3-Methylbenzophenone Exposure.

Fire-Fighting Measures

« Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, and chemical foam are all suitable for extinguishing fires involving
« Unsuitable Extinguishing Media: No information available.[1]

» Specific Hazards: Keep the product and empty containers away from heat and sources of ignition.[1] Thermal decomposition can lead to the releas
* Hazardous Combustion Products: Carbon monoxide (CO) and carbon dioxide (CO2).[1][5]

« Protective Equipment: As in any fire, firefighters should wear a self-contained breathing apparatus (SCBA) with pressure-demand (MSHA/NIOSH a
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Stability and Reactivity

» Reactivity: None known, based on available information.[5]

« Chemical Stability: The substance is stable under normal conditions.[1][5]

« Conditions to Avoid: Incompatible products.[1]

+ Incompatible Materials: Strong oxidizing agents.[1][9]

» Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (C0O2).[1]

« Hazardous Polymerization: Hazardous polymerization does not occur.[1]

Toxicological and Ecological Information

Toxicological Information: There is a significant lack of specific quantitative toxicological data for 3-Methylbenzophenone.

« Acute Toxicity: No acute toxicity information is available for this product.[1][5] The toxicological properties have not been fully investigated.[1][5]
» Skin Corrosion/Irritation: No data available.[5]

« Serious Eye Damage/Irritation: No data available.[5]

* Respiratory or Skin Sensitization: No information available.[1]

« Germ Cell Mutagenicity: No information available.[1]

« Carcinogenicity: There is no information available indicating that this material is a carcinogen.[1]

* Reproductive Toxicity: No information available.[1]

e STOT - Single Exposure: None known.[1]

e STOT - Repeated Exposure: None known.[1]

» Aspiration Hazard: No information available.[1]

Ecological Information: Information regarding the environmental impact of 3-Methylbenzophenone is limited. It is advised not to let this chemical ent

Experimental Protocols

Detailed experimental protocols for the safety testing of 3-Methylbenzophenone are not provided in the available Safety Data Sheets. The generatic
Organisation for Economic Co-operation and Development (OECD) for chemical testing. For instance:

« Acute Oral Toxicity studies are often conducted following OECD Test Guideline 420, 423, or 425, which involve administering the substance to fast
» Skin Irritation/Corrosion tests typically follow OECD Test Guideline 404, where the substance is applied to the skin of an animal and the resulting iri
« Eye Irritation/Corrosion tests are guided by OECD Test Guideline 405, involving the application of the substance to an animal's eye to assess irritat
The absence of specific data in the SDSs for 3-Methylbenzophenone suggests that such definitive studies may not have been conducted or publish

Disposal Considerations

Waste disposal should be carried out in accordance with local, regional, and national regulations. Chemical waste should be disposed of through a lic

(718l
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Regulatory Information

3-Methylbenzophenone is not listed as a hazardous substance under CERCLA or SARA (40 CFR 355).[1] It is also not listed under California Propo
material.[1]

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in
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